2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(3-oxo-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-2-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H25N3O2/c1-14(2)15-8-10-17(11-9-15)21-19(24)13-23-20(25)12-16-6-4-3-5-7-18(16)22-23/h8-12,14H,3-7,13H2,1-2H3,(H,21,24)
• InChI Key: CTUANQPRSGTHJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)C=C3CCCCCC3=N2

Description

The compound 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide is a heterocyclic acetamide derivative featuring a seven-membered cycloheptane ring fused with a pyridazinone moiety and substituted with an isopropylphenyl group. Its characterization likely involves spectroscopic methods (e.g., ¹H NMR, IR, mass spectrometry) and crystallographic analysis using tools like SHELX .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the cycloheptapyridazine ring system and the subsequent attachment of the acetamide group. Common reagents used in these reactions include various acids, bases, and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic routes to increase yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxo-derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The evidence highlights several acetamide derivatives with analogous frameworks, enabling structural and functional comparisons:

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents/Modifications	Key Findings	Reference
2-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)acetic acid	Benzo[b][1,4]oxazinone + acetamide	Reacts with phenyl-1,2,4-oxadiazoles to form pyrimidin-4-yl derivatives	Improved synthetic yields under mild conditions; characterized via ¹H NMR
2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[2-(2-trifluoromethyl-benzimidazol-1-yl)-ethyl]-acetamide	Cyclohepta[c]pyridazinone + acetamide	Trifluoromethyl-benzimidazole-ethyl substituent	Structural analog with potential enhanced lipophilicity and bioactivity
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide	Pyrazolone + acetamide	Methylsulfanylphenyl substituent; crystallized at 100 K	Single-crystal X-ray study (R factor = 0.042) confirms planar geometry
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	Pyrimidine-thioether + acetamide	Methylpyridin-2-yl substituent	Biologically active intermediate; characterized via X-ray crystallography

Key Insights from Comparisons

Core Heterocyclic Systems: The cyclohepta[c]pyridazinone core in the target compound distinguishes it from benzo[b][1,4]oxazinone or pyrazolone analogs. Derivatives with trifluoromethyl-benzimidazole (e.g., ) or methylsulfanylphenyl groups (e.g., ) demonstrate how substituents modulate electronic properties and intermolecular interactions (e.g., hydrogen bonding ).

Synthetic Strategies :

• Acetamide derivatives are often synthesized via nucleophilic substitution or condensation reactions. For example, 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide was prepared from 2-thio-4,6-dimethylpyrimidine and chloroacetamide . Similar methods may apply to the target compound.

Crystallographic and Spectroscopic Characterization: Single-crystal X-ray studies (e.g., ) reveal planar geometries in acetamide derivatives, critical for understanding packing patterns and hydrogen-bonding networks (e.g., graph set analysis ). Spectroscopic data (¹H NMR, IR) for benzo[b][1,4]oxazinone derivatives suggest protocols applicable to the target compound’s characterization.

Biological Activity

The compound 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide is a novel synthetic molecule with potential pharmacological applications. This article reviews its biological activity based on available research findings, including in vitro and in vivo studies.

Chemical Structure and Properties

The compound features a complex bicyclic structure that may influence its interaction with biological targets. Its chemical formula is C19H26N2O2, and it has a molecular weight of approximately 314.43 g/mol. The presence of both hydrophobic and polar functional groups suggests potential for diverse biological interactions.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with this compound:

• Anticancer Activity : Preliminary investigations indicate that the compound exhibits cytotoxic effects against various cancer cell lines. For instance, in vitro assays showed significant inhibition of cell proliferation in A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cell lines. The IC50 values ranged from 1.06 to 2.73 μM, suggesting potent activity comparable to established chemotherapeutics .
• Enzyme Inhibition : The compound has also been evaluated for its ability to inhibit specific enzymes related to cancer progression. In particular, it demonstrated inhibitory activity against c-Met kinase, a target implicated in tumor growth and metastasis. The IC50 value for c-Met inhibition was reported at 0.090 μM, indicating strong potential as a therapeutic agent .
• Mechanism of Action : Molecular docking studies suggest that the compound binds effectively to the active site of c-Met kinase, potentially disrupting its signaling pathways involved in cell proliferation and survival .

Case Studies

Several case studies have been conducted to further elucidate the biological effects of this compound:

• Study on Cytotoxicity : A study involving the MTT assay assessed the cytotoxicity of various derivatives of pyridazine compounds including our target compound. Results indicated that modifications to the side chains significantly affected potency, with certain derivatives showing enhanced activity against cancer cell lines compared to the parent compound .
• In Vivo Efficacy : In vivo studies using animal models are still limited but preliminary results suggest promising efficacy in reducing tumor size when administered at specific dosages over a defined period .

Data Tables

Biological Activity	Cell Line	IC50 (μM)
Cytotoxicity	A549	1.06
Cytotoxicity	MCF-7	1.23
Cytotoxicity	HeLa	2.73
c-Met Inhibition	-	0.090